Cas no 41034-58-6 (Bicyclo[2.2.2]octane-1,4-dicarbonitrile)
41034-58-6 structure
Product Name:Bicyclo[2.2.2]octane-1,4-dicarbonitrile
CAS No:41034-58-6
MF:C10H12N2
MW:160.215682029724
CID:2634394
PubChem ID:12659655
Update Time:2025-04-21
Bicyclo[2.2.2]octane-1,4-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,4-dicyanobicyclo(2.2.2)octane
- 41034-58-6
- SCHEMBL18322215
- Bicyclo[2.2.2]octane-1,4-dicarbonitrile
-
- Inchi: 1S/C10H12N2/c11-7-9-1-2-10(8-12,5-3-9)6-4-9/h1-6H2
- InChI Key: WWCLYGZDLIPFJF-UHFFFAOYSA-N
- SMILES: N#CC12CCC(C#N)(CC1)CC2
Computed Properties
- Exact Mass: 160.100048391Da
- Monoisotopic Mass: 160.100048391Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 47.6Ų
Bicyclo[2.2.2]octane-1,4-dicarbonitrile Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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